BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 1-Pentadecene: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Pentadecene
CAS No.: 27251-68-9
Cat. No.: B7799424
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
1-pentadecene, a long-chain alpha-olefin. The following sections detail its nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with generalized
experimental protocols for obtaining such spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound. The following tables summarize the *H and 3C NMR
data for 1-pentadecene.

'H NMR Spectroscopic Data

Proton NMR spectroscopy provides information about the different types of protons in a
molecule and their immediate chemical environment.
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Chemical Shift (8) ppm Multiplicity Assighment

~5.8 ddt -CH=CH:z

~4.95 m =CHz2 (trans to alkyl)
~4.9 m =CHz2 (cis to alkyl)
~2.0 q -CH2-CH=CH:
~1.2-1.4 m -(CH2)11-

~0.88 t -CHs

Note: ddt = doublet of doublets of triplets, m = multiplet, g = quartet, t = triplet. Data is
referenced from multiple sources and may vary slightly based on experimental conditions.

13C NMR Spectroscopic Data

Carbon-13 NMR spectroscopy provides information about the different carbon environments
within a molecule.
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Chemical Shift (8) ppm Assignment
~139.2 -CH=CH:z
~114.1 =CH:z

~33.9 -CH2-CH=CH:z
~31.9 -(CH2)n-
~29.7 -(CH2)n-
~29.6 -(CH2)n-
~29.4 -(CH2)n-
~29.3 -(CH2)n-
~29.0 -(CH2)n-
~22.7 -CH2-CHs
~14.1 -CHs3

Note: Data is referenced from multiple sources and may vary slightly based on experimental
conditions.[1]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation. The IR spectrum of 1-pentadecene exhibits
characteristic peaks for an alkene.
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Wavenumber (cm~?) Vibrational Mode Functional Group
~3077 C-H stretch =C-H (alkene)
~2925 C-H stretch -C-H (alkane)
~2855 C-H stretch -C-H (alkane)
~1641 C=C stretch Alkene

~1465 C-H bend -CH2-

~991 C-H bend (out-of-plane) -CH=CH:2

~909 C-H bend (out-of-plane) =CH:2

Note: The exact peak positions may vary depending on the sampling method (e.g., neat, ATR,
gas phase).

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions
based on their mass-to-charge ratio. It provides information about the molecular weight and
fragmentation pattern of a compound. The mass spectrum of 1-pentadecene is characterized
by a molecular ion peak and a series of fragment ions corresponding to the loss of alkyl
radicals.
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miz Relative Intensity (%) Proposed Fragment
210 Moderate [M]* (Molecular lon)
181 Low [M - C2Hs]*

167 Low [M - C3H7]*

153 Low [M - CaHo]*

139 Low [M - CsH1i1]*

125 Moderate [M - CeHai3]*

111 Moderate [M - C7Ha1s]*

97 High [M - CsH17]*

83 High [M - CoHio]*

69 High [M - C1oH21]*

55 Very High [CaH7]*

41 Very High [CsHs]*

Note: The fragmentation pattern is characteristic of a long-chain alkene, with the most
abundant peaks corresponding to stable allylic carbocations.[1]

Experimental Protocols

The following sections describe generalized experimental protocols for obtaining the
spectroscopic data presented above.

NMR Spectroscopy Protocol (*H and *3C)

e Sample Preparation:

o Accurately weigh approximately 5-10 mg of 1-pentadecene for *H NMR or 20-50 mg for
13C NMR.

o Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-
d, CDCIs) in a clean, dry vial.
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o Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a
clean 5 mm NMR tube to remove any particulate matter.

o Cap the NMR tube securely.

e Instrument Setup and Data Acquisition:

[e]

Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.
o Lock the spectrometer on the deuterium signal of the solvent.

o Shim the magnetic field to achieve optimal homogeneity.

o Tune and match the probe for the desired nucleus (*H or 13C).

o Set the appropriate acquisition parameters (e.g., number of scans, pulse width, acquisition
time, relaxation delay).

o Acquire the free induction decay (FID).

o Data Processing:

[¢]

Apply a Fourier transform to the FID to obtain the NMR spectrum.

[¢]

Phase the spectrum to obtain pure absorption peaks.

[e]

Calibrate the chemical shift scale using the residual solvent peak or an internal standard
(e.g., tetramethylsilane, TMS).

[e]

Integrate the peaks in the *H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy Protocol (ATR-FTIR)

e Sample Preparation:

o Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and
allowing it to dry completely.

o Background Collection:
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o Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted
from the sample spectrum to remove contributions from the instrument and atmosphere.

e Sample Analysis:

o Place a small drop of 1-pentadecene directly onto the ATR crystal, ensuring it completely
covers the crystal surface.

o Lower the press arm to ensure good contact between the sample and the crystal.

o Acquire the IR spectrum of the sample over the desired wavenumber range (typically
4000-400 cm™1).

» Data Processing:

o The instrument software will automatically subtract the background spectrum from the
sample spectrum.

o lIdentify and label the significant absorption peaks.

Mass Spectrometry (MS) Protocol (GC-MS)

e Sample Preparation:

o Prepare a dilute solution of 1-pentadecene in a volatile organic solvent (e.g., hexane or
dichloromethane). The concentration should be in the range of 1-10 pg/mL.

e Instrument Setup:

o Set the appropriate GC-MS parameters, including:

Injector: Temperature (e.g., 250 °C), split or splitless mode.

GC Column: Select a suitable column (e.g., a non-polar DB-5ms).

Oven Temperature Program: An initial temperature (e.g., 50 °C) held for a few minutes,
followed by a ramp to a final temperature (e.g., 280 °C).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
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» MS Interface: Temperature (e.g., 280 °C).
» |on Source: Electron ionization (El) at 70 eV.

» Mass Analyzer: Scan range (e.g., m/z 35-500).
» Data Acquisition:
o Inject a small volume (e.g., 1 pL) of the prepared sample into the GC-MS system.

o The instrument will separate the components of the sample in the GC column, and the
eluting compounds will be ionized and detected by the mass spectrometer.

o Data Analysis:
o lIdentify the peak corresponding to 1-pentadecene in the total ion chromatogram (TIC).

o Analyze the mass spectrum associated with this peak to determine the molecular ion and
the fragmentation pattern.

o Compare the obtained spectrum with a library of mass spectra for confirmation.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of an

organic compound such as 1-pentadecene.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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